Cas no 1805440-37-2 (2,3-Bis(trifluoromethyl)-4-iodobenzylamine)

• Product Name: 2,3-Bis(trifluoromethyl)-4-iodobenzylamine
• CAS No: 1805440-37-2
• MF: C₉H₆F₆IN
• MW: 369.045535564423
• CID: 4964796
• Update Time: 2025-07-19

2,3-Bis(trifluoromethyl)-4-iodobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-iodobenzylamine

• Inchi： 1S/C9H6F6IN/c10-8(11,12)6-4(3-17)1-2-5(16)7(6)9(13,14)15/h1-2H,3,17H2
• InChI Key： JPQNOKZEQWFWQI-UHFFFAOYSA-N
• SMILES： IC1C=CC(CN)=C(C(F)(F)F)C=1C(F)(F)F

Computed Properties

• Exact Mass: 368.94492 g/mol
• Monoisotopic Mass: 368.94492 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26
• Molecular Weight: 369.04

Additional information on 2,3-Bis(trifluoromethyl)-4-iodobenzylamine

Introduction to 2,3-Bis(trifluoromethyl)-4-iodobenzylamine (CAS No. 1805440-37-2)

2,3-Bis(trifluoromethyl)-4-iodobenzylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1805440-37-2, features a benzylamine core substituted with two trifluoromethyl groups at the 2 and 3 positions, further functionalized by an iodine atom at the 4 position. Such a molecular architecture imparts distinct reactivity and utility, making it a valuable intermediate in synthetic chemistry and a potential building block for advanced materials.

The presence of multiple electron-withdrawing and electron-donating groups in 2,3-Bis(trifluoromethyl)-4-iodobenzylamine contributes to its versatile chemical behavior. The trifluoromethyl (–CF₃) groups enhance lipophilicity and metabolic stability, which are critical factors in drug design. Simultaneously, the iodine atom serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, facilitating the construction of more complex molecular frameworks. These attributes make the compound particularly relevant in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in halogenated aromatic compounds due to their role in medicinal chemistry. The iodine substituent in 2,3-Bis(trifluoromethyl)-4-iodobenzylamine allows for easy manipulation through palladium-catalyzed reactions, enabling the introduction of diverse pharmacophores. For instance, studies have demonstrated its utility in generating biaryl structures, which are prevalent in many bioactive molecules. The trifluoromethyl groups further enhance binding affinity by modulating hydrophobic interactions and electronic properties of target proteins.

One notable application of 2,3-Bis(trifluoromethyl)-4-iodobenzylamine is in the synthesis of kinase inhibitors. Kinases are key enzymes involved in signal transduction pathways, and their dysregulation is associated with various diseases, including cancer. By leveraging its reactive iodine moiety, researchers can efficiently introduce benzylamine-derived fragments into kinase inhibitors, optimizing potency and selectivity. The trifluoromethyl groups contribute to improved pharmacokinetic profiles by reducing metabolic degradation.

Advances in computational chemistry have also highlighted the potential of 2,3-Bis(trifluoromethyl)-4-iodobenzylamine as a scaffold for drug discovery. Molecular modeling studies suggest that this compound can be incorporated into libraries designed for high-throughput screening (HTS). The combination of lipophilic trifluoromethyl groups and electrophilic iodine atoms creates a balance between solubility and reactivity, making it an ideal candidate for virtual screening campaigns.

The role of CAS No. 1805440-37-2 in material science is equally compelling. Halogenated aromatic compounds often exhibit enhanced thermal stability and electronic properties, making them suitable for applications in organic electronics and liquid crystals. For example, derivatives of 2,3-Bis(trifluoromethyl)-4-iodobenzylamine have been explored as precursors for light-emitting diodes (LEDs) and photovoltaic cells. The presence of fluorine atoms increases charge transport efficiency while maintaining structural rigidity.

In conclusion, 2,3-Bis(trifluoromethyl)-4-iodobenzylamine represents a multifaceted compound with broad utility across pharmaceuticals and materials science. Its unique structural features—combining electron-withdrawing trifluoromethyl groups with a reactive iodine substituent—make it an indispensable tool for synthetic chemists. As research continues to uncover new applications for halogenated aromatics, compounds like CAS No. 1805440-37-2 will undoubtedly play a pivotal role in advancing both drug development and next-generation materials.